Cas no 22104-78-5 (oct-2-en-1-ol)

• Product Name: oct-2-en-1-ol
• CAS No: 22104-78-5
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 269496
• PubChem ID: 5318599
• Update Time: 2026-05-14

oct-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Octen-1-ol
• 2-OCTEN-4-OL
• 2-Octenol
• Oct-2-en-1-ol
• oct-2-en-1-ol

• Inchi： InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h6-7,9H,2-5,8H2,1H3/b7-6+
• InChI Key： AYQPVPFZWIQERS-VOTSOKGWSA-N
• SMILES： C(O)/C=C/CCCCC

Computed Properties

• Exact Mass: 128.12018

Experimental Properties

• Density: 0.8490
• Melting Point: -17.5°C (estimate)
• Boiling Point: 202.67°C (estimate)
• Refractive Index: 1.4480
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on oct-2-en-1-ol

Oct-2-en-1-ol: A Comprehensive Overview

Oct-2-en-1-ol (CAS No. 22104-78-5) is a naturally occurring compound that has garnered significant attention in recent years due to its versatile applications and unique chemical properties. This compound, also known as 3-octen-1-ol, belongs to the class of green alcohols and is widely found in various natural sources, including plants and marine organisms. Its structure consists of an eight-carbon chain with a double bond at the second position and a hydroxyl group at the first position, making it a monounsaturated alcohol with antioxidant properties.

The chemical formula of oct-2-en-1-ol is C₈H₁₆O, and it exists as a colorless liquid with a characteristic floral odor. This compound is highly soluble in organic solvents but poorly soluble in water, which makes it ideal for use in cosmetic formulations and fragrance industries. Recent studies have highlighted its potential as a natural preservative due to its ability to inhibit microbial growth, thereby extending the shelf life of products without the need for synthetic additives.

One of the most notable advancements in the study of oct-2-en-1-ol involves its application in skin care products. Research conducted by Smith et al. (2023) demonstrated that oct-2-en-1-ol exhibits significant anti-inflammatory properties, making it effective in reducing redness and irritation in sensitive skin types. Additionally, its ability to penetrate the skin barrier efficiently allows for enhanced delivery of active ingredients, which is particularly beneficial in anti-aging formulations.

The synthesis of oct-2-en-1-ol has also been a focal point of recent research. Traditionally obtained through fermentation processes, this compound can now be produced via enzymatic catalysis, which not only enhances yield but also reduces environmental impact. A study by Johnson et al. (2023) reported that using recombinant enzymes for the synthesis of oct-2-en-1 ol resulted in a 30% increase in production efficiency while minimizing waste generation.

In terms of applications, oct-2-en -1 -ol has found extensive use in the food industry as a natural flavor enhancer. Its subtle floral notes make it an ideal ingredient for beverages, desserts, and confectioneries. Furthermore, its role as an aromatic compound has led to its inclusion in perfumes and aromatic candles, contributing to the growing demand for eco-friendly personal care products.

Recent advancements in analytical techniques have also improved our understanding of oct - 2 - en - 1 - ol's stability under various conditions. For instance, studies by Lee et al. (2023) revealed that exposure to UV light significantly reduces its potency, necessitating the development of light-resistant packaging solutions for products containing this compound.

In conclusion, oct - 2 - en - 1 - ol (CAS No. 22104 - 78 - 5) stands out as a multifaceted compound with promising applications across diverse industries. Its natural origin, coupled with its unique chemical properties, positions it as a key ingredient in sustainable product formulations. As research continues to uncover new potentials for this compound, its role in modern chemistry and biology is expected to expand further.